Cas no 1804307-19-4 (3-Fluoro-5-hydroxy-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride)

• Product Name: 3-Fluoro-5-hydroxy-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride
• CAS No: 1804307-19-4
• MF: C₆H₂ClF₄NO₄S
• MW: 295.595993518829
• CID: 4828428
• Update Time: 2025-10-22

3-Fluoro-5-hydroxy-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-5-hydroxy-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride

• Inchi： 1S/C6H2ClF4NO4S/c7-17(14,15)5-3(8)4(2(13)1-12-5)16-6(9,10)11/h1,13H
• InChI Key： XRSXBGMDTVXIOG-UHFFFAOYSA-N
• SMILES： ClS(C1C(=C(C(=CN=1)O)OC(F)(F)F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 369
• XLogP3: 2.1
• Topological Polar Surface Area: 84.9

Additional information on 3-Fluoro-5-hydroxy-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride

3-Fluoro-5-hydroxy-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride: A Comprehensive Overview

3-Fluoro-5-hydroxy-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride (CAS No: 1804307-19-4) is a specialized heterocyclic compound with significant potential in pharmaceutical and agrochemical research. This sulfonyl chloride derivative features a unique pyridine core modified with fluorine and trifluoromethoxy groups, making it a valuable intermediate for synthesizing bioactive molecules. Its molecular structure combines electron-withdrawing and hydrogen-bonding properties, which are critical for drug design and material science applications.

The growing interest in fluorinated pyridine derivatives stems from their enhanced metabolic stability and membrane permeability—key attributes addressed in recent AI-driven drug discovery studies. Researchers frequently search for "sulfonyl chloride reactivity" and "trifluoromethoxy group effects," reflecting industry demand for compounds like 3-Fluoro-5-hydroxy-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride. Its CAS 1804307-19-4 is increasingly cited in patents related to kinase inhibitors and antimicrobial agents.

From a synthetic chemistry perspective, this compound exemplifies modern trends in late-stage functionalization. The 2-sulfonyl chloride moiety enables efficient nucleophilic substitutions, while the 5-hydroxy group permits further derivatization through etherification or esterification. Such versatility aligns with current "click chemistry" and "fragment-based drug design" methodologies frequently discussed in pharmaceutical forums.

Market analysts note rising Google Scholar mentions of fluorinated heterocycles, particularly for CNS drug development. The trifluoromethoxy (-OCF3) group in CAS 1804307-19-4 contributes to improved blood-brain barrier penetration—a hot topic in neurodegenerative disease research. Laboratories often inquire about "pyridine sulfonyl chloride storage" and "fluorine-containing building blocks," indicating practical handling considerations.

Environmental and regulatory aspects of halogenated compounds remain crucial discussion points. While 3-Fluoro-5-hydroxy-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride isn't classified as hazardous, proper handling of sulfonyl chlorides requires anhydrous conditions—a frequently searched lab technique. The compound's stability profile makes it suitable for automated synthesis platforms, addressing industry demands for "high-throughput medicinal chemistry" solutions.

Emerging applications include its use in covalent inhibitor design, where the sulfonyl chloride group reacts selectively with cysteine residues. This mechanism gained attention through COVID-19 protease inhibitor research, creating secondary interest in related pyridine scaffolds. Patent databases show growing claims incorporating CAS 1804307-19-4 in antiviral and anticancer prototypes.

Analytical characterization of this compound involves advanced techniques like 19F NMR and LC-MS, topics trending in analytical chemistry circles. The presence of both fluoro and trifluoromethoxy substituents creates distinctive spectral patterns, aiding in reaction monitoring—a practical advantage for process chemists searching "fluorine NMR interpretation."

Supply chain data reveals increasing availability of 3-Fluoro-5-hydroxy-4-(trifluoromethoxy)pyridine-2-sulfonyl chloride through specialty chemical distributors. Current market dynamics reflect demand for multifunctional heterocycles that streamline synthesis routes, reducing steps in API production—an economic factor emphasized in "green chemistry" initiatives.

Future research directions may explore this compound's role in PROTAC technology or bioconjugation, areas generating substantial academic interest. The simultaneous presence of hydroxy and sulfonyl chloride functionalities offers unique opportunities for bifunctional linker development, addressing frequent queries about "heterobifunctional crosslinkers."